3-(4,5-Dimethoxy-2-nitrophenyl)-1-[4-(4-fluorophenyl)piperazino]-2-propen-1-one

• IUPAC Name: (E)-3-(4,5-dimethoxy-2-nitrophenyl)-1-[4-(4-fluorophenyl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C21H22FN3O5/c1-29-19-13-15(18(25(27)28)14-20(19)30-2)3-8-21(26)24-11-9-23(10-12-24)17-6-4-16(22)5-7-17/h3-8,13-14H,9-12H2,1-2H3/b8-3+
• InChI Key: WCJFUCNJKATEBH-FPYGCLRLSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C=CC(=O)N2CCN(CC2)C3=CC=C(C=C3)F)[N+](=O)[O-])OC
• Isomeric SMILES: COC1=C(C=C(C(=C1)/C=C/C(=O)N2CCN(CC2)C3=CC=C(C=C3)F)[N+](=O)[O-])OC
• Molecular Formula: C21H22FN3O5
• Molecular Weight: 415.4 g/mol
• CAS No.: 329080-31-1

Description

3-(4,5-Dimethoxy-2-nitrophenyl)-1-[4-(4-fluorophenyl)piperazino]-2-propen-1-one is a useful research compound. Its molecular formula is C21H22FN3O5 and its molecular weight is 415.421. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Liquid Chromatography in Biological Fluid Analysis :

  • Yamashita, Motohashi, and Yashiki (1989) developed a sensitive and selective high-performance liquid chromatographic method for determining ionic compounds in biological fluids. This method, which applies to basic compounds including derivatives similar to the compound , utilizes ion-pair chromatography combined with UV detection (Yamashita, Motohashi, & Yashiki, 1989).

• Crystal Structure Analysis :

  • Deniz and Ibiş (2009) reported on the crystal structure of a compound with a similar structural component, highlighting the detailed molecular arrangement and the importance of these structures in understanding chemical properties (Deniz & Ibiş, 2009).

• Synthesis and Biological Activities :

  • Reddy et al. (2013) synthesized new derivatives of piperazine for biological applications, demonstrating how modifications to the piperazine structure can lead to significant antiviral and antimicrobial activities (Reddy et al., 2013).

• Pharmaceutical Applications :

  • Tenbrink et al. (1981) explored derivatives of piperazine for hypotensive activity, providing insights into the potential pharmaceutical applications of compounds like "3-(4,5-Dimethoxy-2-nitrophenyl)-1-[4-(4-fluorophenyl)piperazino]-2-propen-1-one" (Tenbrink et al., 1981).

• Thermal and Crystallographic Studies :

  • Awasthi et al. (2014) conducted thermal and crystallographic studies on a structurally related compound, providing insights into its stability and structural properties (Awasthi et al., 2014).

• Microwave-Assisted Synthesis of Hybrid Molecules :

  • Menteşe et al. (2013) demonstrated the microwave-assisted synthesis of norfloxacin derivatives with piperazine, highlighting the method's efficiency and potential for producing biologically active compounds (Menteşe et al., 2013).